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Compound of Interest

Compound Name: Titanium triisostearoylisopropoxide

Cat. No.: B008528 Get Quote

Introduction

Titanium triisostearoylisopropoxide (CAS No. 61417-49-0), hereafter referred to as TT, is a

versatile organo-titanate compound extensively utilized in the cosmetics industry. Its primary

function is as a surface modifying and coupling agent for pigments and fillers.[1][2][3][4] By

chemically bonding to the surface of inorganic particles, TT dramatically alters their surface

chemistry from hydrophilic to lipophilic.[3][4] This transformation is fundamental to achieving

superior performance in a wide range of cosmetic formulations, particularly in color cosmetics

and sunscreens.[5][6] These application notes provide an in-depth overview of the functional

benefits, mechanisms of action, and formulation guidelines for TT.

Mechanism of Action

TT functions by creating a covalent bond with the hydroxyl groups present on the surface of

inorganic pigments and fillers such as titanium dioxide, iron oxides, and talc.[7][8][9][10] The

isopropoxy group on the titanium atom is reactive and is lost during the reaction with the

particle surface, forming a stable Ti-O-pigment bond.[9] The remaining three long-chain

isostearoyl groups orient outwards, creating a dense, hydrophobic layer around the particle.[11]

This lipophilic coating reduces the surface energy of the particles, preventing their re-

agglomeration and promoting their dispersion in the oil phase of a cosmetic formulation.[4][11]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b008528?utm_src=pdf-interest
https://www.benchchem.com/product/b008528?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40673536/
https://www.paulaschoice.co.uk/isopropyl-titanium-triisostearate/ingredient-isopropyl-titanium-triisostearate.html
https://www.lesielle.com/int/en/isopropyl-titanium-triisostearate-in-skincare-what-is-inci-867
https://www.nbinno.com/article/other-organic-chemicals/understanding-isopropyl-titanium-triisostearate-cosmetic-ingredient-ningbo-inno-pharmchem-cq
https://www.lesielle.com/int/en/isopropyl-titanium-triisostearate-in-skincare-what-is-inci-867
https://www.nbinno.com/article/other-organic-chemicals/understanding-isopropyl-titanium-triisostearate-cosmetic-ingredient-ningbo-inno-pharmchem-cq
https://www.koboproductsinc.com/products_Categories.aspx?mPage=Treated%20Pigments%20Powders
https://www.tiiips.com/m/tiiips/home?action=listReviews&reviewID=27654&oID=32797
https://www.cir-safety.org/sites/default/files/organo042019finalrep.pdf
https://www.cir-safety.org/sites/default/files/Titanium%20Complexes_0.pdf
https://www.cir-safety.org/sites/default/files/organo092018TR.pdf
https://www.evitachem.com/product/evt-318269
https://www.cir-safety.org/sites/default/files/organo092018TR.pdf
https://www.koboproductsinc.com/Downloads/Kobo-TitanateITT.pdf
https://www.nbinno.com/article/other-organic-chemicals/understanding-isopropyl-titanium-triisostearate-cosmetic-ingredient-ningbo-inno-pharmchem-cq
https://www.koboproductsinc.com/Downloads/Kobo-TitanateITT.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Surface Treatment Process

Products

Titanium Triisostearoylisopropoxide
(TT)

Covalent Bonding

Inorganic Pigment/Filler
(with surface -OH groups)

Hydrophobic
Treated Pigment

Forms stable Ti-O bond

Isopropanol

Released

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Clean Hegman Gauge
and Scraper

2. Apply Pigment Dispersion
to Deep End

3. Draw Down Dispersion with Scraper
(Slow, Steady Pace)

4. Observe Speck Formation
(Within 10 seconds)

5. Read Hegman Value
from Scale

6. Repeat 3x and Average

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Stability Tests

Evaluation

Outcome

Prepare Multiple Samples
of Each Formulation

Thermal Stress
(45°C, 25°C, 4°C)

Freeze-Thaw Cycles
(-10°C to 25°C)

Centrifugation
(3000 rpm, 30 min)

Visual Inspection
(Separation, Color, Odor)

Physical Measurement
(pH, Viscosity)

Stable Unstable

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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